Cas no 61563-29-9 (Isoquinoline, 8-chloro-7-methyl-)

Isoquinoline, 8-chloro-7-methyl- structure
61563-29-9 structure
Product Name:Isoquinoline, 8-chloro-7-methyl-
CAS No:61563-29-9
MF:C10H8ClN
MW:177.630221366882
CID:474739
PubChem ID:21393807
Update Time:2025-04-19

Isoquinoline, 8-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 8-chloro-7-methylisoquinoline
    • Isoquinoline, 8-chloro-7-methyl-
    • SCHEMBL11744857
    • DTXSID20612927
    • ZIIYGEDISUAGLP-UHFFFAOYSA-N
    • 61563-29-9
    • Inchi: 1S/C10H8ClN/c1-7-2-3-8-4-5-12-6-9(8)10(7)11/h2-6H,1H3
    • InChI Key: ZIIYGEDISUAGLP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC2C=CN=CC=21

Computed Properties

  • Exact Mass: 177.03464
  • Monoisotopic Mass: 177.0345270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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